molecular formula C5H4BrFN2 B13078386 4-Bromomethyl-2-fluoropyrimidine

4-Bromomethyl-2-fluoropyrimidine

Cat. No.: B13078386
M. Wt: 191.00 g/mol
InChI Key: JJFQIGVGSOGXDQ-UHFFFAOYSA-N
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Description

4-Bromomethyl-2-fluoropyrimidine is a halogenated pyrimidine derivative featuring a bromomethyl (-CH₂Br) group at the 4-position and a fluorine atom at the 2-position. Pyrimidines are heterocyclic aromatic compounds with two nitrogen atoms at the 1- and 3-positions, making them central to pharmaceutical and agrochemical applications due to their structural versatility. The bromomethyl group serves as a reactive site for nucleophilic substitution reactions, enabling functionalization for drug discovery or material synthesis.

Properties

Molecular Formula

C5H4BrFN2

Molecular Weight

191.00 g/mol

IUPAC Name

4-(bromomethyl)-2-fluoropyrimidine

InChI

InChI=1S/C5H4BrFN2/c6-3-4-1-2-8-5(7)9-4/h1-2H,3H2

InChI Key

JJFQIGVGSOGXDQ-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(N=C1CBr)F

Origin of Product

United States

Preparation Methods

There are several synthetic routes to prepare 4-bromomethyl-2-fluoropyrimidine:

Chemical Reactions Analysis

4-Bromomethyl-2-fluoropyrimidine can participate in various chemical reactions:

  • Substitution Reactions: : The bromine atom can undergo substitution reactions, leading to the introduction of different functional groups. Common reagents include nucleophiles like amines or alkoxides.

  • Reduction: : The bromomethyl group can be reduced to a methyl group using reducing agents such as lithium aluminum hydride (LiAlH₄).

  • Fluorination: : The fluorine atom can be replaced by other halogens or functional groups through fluorination reactions.

Scientific Research Applications

This compound finds applications in several fields:

  • Medicinal Chemistry: : Researchers explore its potential as a building block for designing new drugs. Its unique structure may contribute to specific interactions with biological targets.

  • Agrochemicals: : The compound’s reactivity makes it valuable for developing herbicides or fungicides.

  • Materials Science: : It can serve as a precursor for functional materials, including fluorescent dyes or polymers.

Mechanism of Action

The exact mechanism by which 4-bromomethyl-2-fluoropyrimidine exerts its effects depends on its specific application. It may interact with enzymes, receptors, or cellular pathways, influencing biological processes.

Comparison with Similar Compounds

Structural Comparisons

The table below compares 4-Bromomethyl-2-fluoropyrimidine with structurally related pyrimidine derivatives:

Compound Name Substituents (Position) Key Functional Groups Reference ID
4-Bromomethyl-2-fluoropyrimidine BrCH₂- (C4), F- (C2) Bromomethyl, Fluorine -
4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine Cl- (C4), F- (C5), CH₂OCH₃- (C2) Chloro, Fluoro, Methoxymethyl
5-Bromo-2-chloropyrimidin-4-amine Br- (C5), Cl- (C2), NH₂- (C4) Bromo, Chloro, Amine
2-(4-Bromophenoxy)-4-(trifluoromethyl)pyrimidine BrC₆H₄O- (C2), CF₃- (C4) Bromophenoxy, Trifluoromethyl

Key Observations :

  • Functional Group Placement : The 2-fluorine in 4-Bromomethyl-2-fluoropyrimidine contrasts with the 5-fluoro in 4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine, altering electronic effects on the pyrimidine ring .
  • Amino vs. Bromomethyl Groups: The amine group in 5-Bromo-2-chloropyrimidin-4-amine enables hydrogen bonding, absent in bromomethyl analogs, affecting solubility and crystal packing .
Reactivity and Stability
  • 4-Bromomethyl-2-fluoropyrimidine : The bromomethyl group undergoes SN2 reactions, while fluorine stabilizes the ring against electrophilic attacks.
  • 4-Chloro-5-fluoro-2-methoxymethyl-pyrimidine : Methoxymethyl at C2 enhances steric hindrance, reducing reactivity compared to bromomethyl .
  • 5-Bromo-2-chloropyrimidin-4-amine : The amine group participates in intermolecular hydrogen bonding (N–H···N), stabilizing the crystal lattice .

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